Cas no 1805500-84-8 (5-Bromo-4-(trifluoromethyl)nicotinonitrile)
5-Bromo-4-(trifluoromethyl)nicotinonitrile is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with a trifluoromethyl and cyano functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both bromine and trifluoromethyl groups enhances reactivity, enabling selective cross-coupling reactions and facilitating further derivatization. The electron-withdrawing cyano group contributes to its utility in constructing complex nitrogen-containing frameworks. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its ability to influence electronic and steric properties in target molecules.
1805500-84-8 structure
Product Name:5-Bromo-4-(trifluoromethyl)nicotinonitrile
CAS No:1805500-84-8
MF:C7H2BrF3N2
MW:251.003390789032
CID:4900601
Update Time:2025-05-27
5-Bromo-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-4-(trifluoromethyl)nicotinonitrile
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- Inchi： 1S/C7H2BrF3N2/c8-5-3-13-2-4(1-12)6(5)7(9,10)11/h2-3H
- InChI Key： JTQLUKHQFMOTTK-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(C#N)=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- XLogP3: 2.1
- Topological Polar Surface Area: 36.7
5-Bromo-4-(trifluoromethyl)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013403-250mg |
5-Bromo-4-(trifluoromethyl)nicotinonitrile |
1805500-84-8 | 95% | 250mg |
$999.60 | 2022-04-01 | |
| Alichem | A029013403-1g |
5-Bromo-4-(trifluoromethyl)nicotinonitrile |
1805500-84-8 | 95% | 1g |
$2,750.25 | 2022-04-01 |
5-Bromo-4-(trifluoromethyl)nicotinonitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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